Cas no 2034246-73-4 (3-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one)

• Product Name: 3-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one
• CAS No: 2034246-73-4
• MF: C₁₇H₁₆N₄O₄
• MW: 340.333343505859
• CID: 5332983
• Update Time: 2025-07-08

3-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one
• 3-[2-oxo-2-(3-pyrimidin-4-yloxypyrrolidin-1-yl)ethyl]-1,3-benzoxazol-2-one

• Inchi： 1S/C17H16N4O4/c22-16(10-21-13-3-1-2-4-14(13)25-17(21)23)20-8-6-12(9-20)24-15-5-7-18-11-19-15/h1-5,7,11-12H,6,8-10H2
• InChI Key： PIJVSPUHRDEHQS-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)C1CN(C(CN2C(=O)OC3C=CC=CC2=3)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 1.3
• Topological Polar Surface Area: 84.9

Additional information on 3-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one

Comprehensive Overview of 3-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one (CAS No. 2034246-73-4)

3-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one (CAS No. 2034246-73-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzo[d]oxazol-2(3H)-one derivatives, which are known for their diverse biological activities. The presence of a pyrimidin-4-yloxy moiety and a pyrrolidin-1-yl group in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The molecular structure of 3-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one combines a benzoxazolone core with a pyrimidine side chain, offering a versatile scaffold for medicinal chemistry. Researchers have explored its potential in addressing neurodegenerative diseases, inflammatory disorders, and metabolic syndromes, aligning with current trends in precision medicine and personalized therapeutics. Its mechanism of action often involves interactions with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are hot topics in modern drug development.

In recent years, the demand for novel small-molecule inhibitors and allosteric modulators has surged, driven by advancements in high-throughput screening (HTS) and computational drug design. The compound's CAS No. 2034246-73-4 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Its synthesis typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution, which are well-documented in peer-reviewed journals.

From a commercial perspective, 3-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one is often procured by research institutions and pharmaceutical companies for preclinical studies. Its stability under physiological conditions and favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties make it a viable candidate for further optimization. Additionally, its potential applications in cancer immunotherapy and autoimmune disease treatment have been highlighted in recent conferences, aligning with the growing interest in immuno-oncology.

Environmental and safety considerations for this compound are also critical. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. The compound's ecotoxicological profile is under investigation, with preliminary data suggesting low environmental persistence. This aspect is particularly important given the increasing focus on green chemistry and sustainable drug development practices.

In summary, 3-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one (CAS No. 2034246-73-4) represents a compelling area of research with broad implications for modern medicine. Its structural complexity and biological activity profile position it as a valuable tool for scientists exploring new therapeutic avenues. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing human health.